![molecular formula C15H18N4O3S B284546 3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one](/img/structure/B284546.png)
3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one
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Overview
Description
3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is a chemical compound that has been synthesized for its potential use in scientific research. This compound has shown promising results in various studies, and its mechanism of action and biochemical and physiological effects have been investigated. In
Mechanism of Action
The mechanism of action of 3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one is not fully understood. However, it has been suggested that the compound may act on the GABAergic system, which is involved in the regulation of neuronal excitability. It may also act on the glutamatergic system, which is involved in the regulation of synaptic plasticity.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to have anticonvulsant effects and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one in lab experiments is its potential use in the treatment of neurodegenerative diseases. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.
Future Directions
There are several future directions for the study of 3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one. One direction is to investigate its potential use in the treatment of other diseases, such as epilepsy and anxiety disorders. Another direction is to further investigate its mechanism of action and identify potential targets for drug development. Additionally, the compound's pharmacokinetics and toxicity need to be further studied to determine its safety and efficacy.
In conclusion, this compound is a promising compound for scientific research. Its potential use in the treatment of neurodegenerative diseases, anti-inflammatory and analgesic properties, and anticonvulsant effects have been investigated. However, further research is needed to fully understand its mechanism of action, pharmacokinetics, and toxicity.
Synthesis Methods
The synthesis of 3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one involves the reaction of 2-oxoethyl morpholine-4-carboxylate with 4-amino-5,6,7,8-tetrahydrobenzo[b][1,4]thiazine-3-carboxylic acid in the presence of triethylamine and acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified by column chromatography.
Scientific Research Applications
3-[2-(4-morpholinyl)-2-oxoethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d][1,2,3]triazin-4(3H)-one has been studied for its potential use in various scientific research applications. It has shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C15H18N4O3S |
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Molecular Weight |
334.4 g/mol |
IUPAC Name |
3-(2-morpholin-4-yl-2-oxoethyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]triazin-4-one |
InChI |
InChI=1S/C15H18N4O3S/c20-12(18-5-7-22-8-6-18)9-19-15(21)13-10-3-1-2-4-11(10)23-14(13)16-17-19/h1-9H2 |
InChI Key |
TVUQNBTVEMNSNF-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C3=C(S2)N=NN(C3=O)CC(=O)N4CCOCC4 |
Canonical SMILES |
C1CCC2=C(C1)C3=C(S2)N=NN(C3=O)CC(=O)N4CCOCC4 |
Origin of Product |
United States |
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